Cas no 2172086-93-8 (2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide)

2-(Diethyl-1H-1,2,3-triazol-4-yl)acetamide is a specialized triazole derivative with applications in pharmaceutical and agrochemical research. Its structure features a diethyl-substituted 1,2,3-triazole core linked to an acetamide moiety, offering versatility in synthetic modifications. This compound is valued for its potential as a building block in medicinal chemistry, particularly in the development of bioactive molecules targeting enzymes or receptors. The diethyl group enhances lipophilicity, which may improve membrane permeability in drug design. Its stability under standard conditions and compatibility with common reaction conditions make it a practical intermediate for heterocyclic synthesis. Researchers utilize this compound for exploring structure-activity relationships in triazole-based scaffolds.
2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide structure
2172086-93-8 structure
Product Name:2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide
CAS No:2172086-93-8
MF:C8H14N4O
MW:182.222960948944
CID:6330243
PubChem ID:165787029
Update Time:2025-06-11

2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide
    • EN300-1597406
    • 2172086-93-8
    • Inchi: 1S/C8H14N4O/c1-3-7-6(5-8(9)13)10-11-12(7)4-2/h3-5H2,1-2H3,(H2,9,13)
    • InChI Key: DNVOVZKSYDBDPN-UHFFFAOYSA-N
    • SMILES: O=C(CC1=C(CC)N(CC)N=N1)N

Computed Properties

  • Exact Mass: 182.11676108g/mol
  • Monoisotopic Mass: 182.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 73.8Ų

2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1597406-0.05g
2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide
2172086-93-8
0.05g
$1500.0 2023-06-04
Enamine
EN300-1597406-0.1g
2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide
2172086-93-8
0.1g
$1572.0 2023-06-04
Enamine
EN300-1597406-0.25g
2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide
2172086-93-8
0.25g
$1642.0 2023-06-04
Enamine
EN300-1597406-0.5g
2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide
2172086-93-8
0.5g
$1714.0 2023-06-04
Enamine
EN300-1597406-1.0g
2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide
2172086-93-8
1g
$1785.0 2023-06-04
Enamine
EN300-1597406-2.5g
2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide
2172086-93-8
2.5g
$3501.0 2023-06-04
Enamine
EN300-1597406-5.0g
2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide
2172086-93-8
5g
$5179.0 2023-06-04
Enamine
EN300-1597406-10.0g
2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide
2172086-93-8
10g
$7681.0 2023-06-04
Enamine
EN300-1597406-50mg
2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide
2172086-93-8
50mg
$1500.0 2023-09-23
Enamine
EN300-1597406-100mg
2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide
2172086-93-8
100mg
$1572.0 2023-09-23

Additional information on 2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide

Research Brief on 2-(Diethyl-1H-1,2,3-triazol-4-yl)acetamide (CAS: 2172086-93-8): Recent Advances and Applications

The compound 2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide (CAS: 2172086-93-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery. The triazole moiety, a key feature of this molecule, is known for its versatility in click chemistry and its role in enhancing pharmacokinetic properties.

Recent studies have explored the synthetic pathways for 2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a copper-catalyzed azide-alkyne cycloaddition (CuAAC) approach, which achieved a 92% yield under mild conditions. This method not only improves scalability but also reduces the environmental impact compared to traditional synthetic routes. The compound's stability under physiological conditions has also been confirmed, making it a promising candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide exhibits moderate inhibitory effects on specific kinase targets implicated in inflammatory diseases. A collaborative study between academic and industrial researchers highlighted its potential as a scaffold for developing novel anti-inflammatory agents. Molecular docking simulations suggest that the diethyl and acetamide groups play a critical role in binding affinity, though further structure-activity relationship (SAR) studies are needed to optimize potency.

Beyond its therapeutic potential, this compound has also been investigated for its utility in bioconjugation and probe development. Researchers at MIT recently utilized 2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide as a linker in fluorescent probes for imaging cellular processes. The triazole ring's rigidity and the acetamide's hydrogen-bonding capacity were cited as key advantages for such applications. These findings underscore the compound's versatility in both drug discovery and chemical biology tools.

Despite these advances, challenges remain in translating 2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide into clinical applications. Issues such as metabolic stability and selectivity against off-target proteins require further investigation. Ongoing research aims to address these gaps through advanced computational modeling and high-throughput screening. The compound's CAS number (2172086-93-8) has become a focal point in databases tracking novel bioactive molecules, reflecting its growing importance in the field.

In conclusion, 2-(diethyl-1H-1,2,3-triazol-4-yl)acetamide represents a compelling case study in the intersection of synthetic chemistry and biomedical research. Its dual role as a therapeutic scaffold and a chemical tool highlights the dynamic nature of modern drug discovery. Future studies will likely explore its applications in targeted drug delivery and personalized medicine, solidifying its place in the next generation of bioactive compounds.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.